N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H18N6O3/c1-13-24-17(12-18(25-13)26-10-4-7-23-26)21-8-9-22-19(27)15-11-14-5-2-3-6-16(14)29-20(15)28/h2-7,10-12H,8-9H2,1H3,(H,22,27)(H,21,24,25)
• InChI Key: GFNHYXNLYUWCIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)NCCNC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring, a pyrimidine ring, and a chromene ring. These types of structures are often found in pharmaceutical compounds due to their ability to interact with biological systems.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrazole and pyrimidine rings might be formed using condensation reactions, while the chromene ring might be formed using a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. These groups will have different electronic and steric properties, which will affect the overall shape and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound will depend on the specific functional groups present. For example, the amino groups might be involved in acid-base reactions, while the carbonyl group in the chromene ring might be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, while its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with a specific protein or enzyme in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, if it were a drug, it might have side effects or toxicities that would need to be considered.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it were a drug, future research might focus on improving its efficacy, reducing its side effects, or finding new applications for it.